Cas no 1215562-63-2 (N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride)

• Product Name: N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride
• CAS No: 1215562-63-2
• MF: C₁₉H₂₀Cl₄N₆O
• MW: 490.21369934082
• CID: 5473132
• Update Time: 2025-05-20

N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N,4-N-bis(2-chlorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:dihydrochloride
• N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

• Inchi： 1S/C19H18Cl2N6O.2ClH/c20-13-5-1-3-7-15(13)22-17-24-18(23-16-8-4-2-6-14(16)21)26-19(25-17)27-9-11-28-12-10-27;;/h1-8H,9-12H2,(H2,22,23,24,25,26);2*1H
• InChI Key： FBEBOKZKSOQOSR-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1N([H])C1=NC(N([H])C2=C([H])C([H])=C([H])C([H])=C2Cl)=NC(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H].Cl[H].Cl[H]

Additional information on N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1215562-63-2): A Comprehensive Overview

N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1215562-63-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazines and is characterized by its bis(2-chlorophenyl) and morpholinyl substituents, which contribute to its biological activity and pharmacological profile.

The molecular structure of N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride is particularly noteworthy. The triazine core provides a rigid framework that can be functionalized with various substituents to modulate its biological activity. The presence of the bis(2-chlorophenyl) groups enhances the lipophilicity of the molecule, facilitating its cellular uptake and interaction with biological targets. The morpholinyl group, on the other hand, introduces a polar and flexible moiety that can form hydrogen bonds with target proteins, thereby enhancing binding affinity and selectivity.

Recent research has focused on the pharmacological properties of N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride selectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) at low micromolar concentrations. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

In addition to its antiproliferative effects, N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California in 2019 revealed that this compound effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is attributed to the compound's ability to inhibit nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

The pharmacokinetic profile of N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. A study published in the European Journal of Pharmaceutical Sciences in 2018 reported that N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride had a half-life of approximately 8 hours in rats and showed minimal accumulation after repeated dosing. These findings suggest that this compound may be suitable for once-daily oral administration in clinical settings.

Furthermore, N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has been evaluated for its toxicity profile. In vitro cytotoxicity assays using normal human fibroblasts showed that this compound had low cytotoxicity at therapeutic concentrations. In vivo toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg/day. These results indicate that N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has a favorable safety margin and may be suitable for further clinical development.

The potential applications of N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride extend beyond cancer and inflammation. Recent studies have explored its use as an antiviral agent against various viral infections. A study published in Antiviral Research in 2017 demonstrated that this compound exhibited potent antiviral activity against herpes simplex virus type 1 (HSV-1) and influenza A virus (H1N1). The antiviral mechanism involves the inhibition of viral replication through interference with viral protein synthesis.

In conclusion, N2,N4-bis(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1215562-63-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure confers it with potent antiproliferative and anti-inflammatory properties, as well as antiviral activity. Ongoing research continues to uncover new aspects of its pharmacological profile and explore its potential as a lead compound for drug development in various therapeutic areas.